Fluorocurarine chloride

• Molecular Formula: C20H23ClN2O
• Molecular Weight: 342.9 g/mol
• InChI: InChI=1S/C20H22N2O.ClH/c1-3-13-11-22(2)9-8-20-16-6-4-5-7-17(16)21-19(20)15(12-23)14(13)10-18(20)22;/h3-7,12,14,18H,8-11H2,1-2H3;1H/b13-3+;/t14-,18-,20+,22?;/m0./s1
• InChIKey: CSLYOMBKQNZAED-HVNUNYIZSA-N

Fluorocurarine Chloride: Ganglioblocker Profile

Fluorocurarine chloride (CAS 22273-09-2) is a monomeric quaternary ammonium alkaloid derived from the calabash-curare family, isolated from Vinca erecta and Strychnos spp. . It functions as a short-acting selective sympathetic ganglioblocker with additional weak antagonist activity at the nicotinic acetylcholine receptor (nAChR) at the neuromuscular junction . Structurally, it comprises a monoquaternary indole alkaloid scaffold (C20H23ClN2O, MW 342.86) with a quaternary ammonium moiety essential for its neuromuscular activity . Unlike dimeric curare alkaloids such as C-curarine (MW ~596.8) or C-dihydrotoxiferine, fluorocurarine chloride is monomeric, conferring distinct pharmacological properties including shorter duration of action and a unique selectivity profile between sympathetic ganglia and neuromuscular junction targets [1].

Tool Identity

Monoquaternary alkaloid for sympathetic ganglion blockade studies; short-acting ganglioblocker tool.

Key Distinction

Ganglion-selective nAChR antagonist, structurally distinct from bisquaternary NMJ-predominant C-alkaloids.

Verification

High-purity research alkaloid; verify vendor-reported stereochemistry and lot-specific purity before use.

• [1] DBpedia. Strychnos usambarensis alkaloid profile. View Source

Why Substitution Fails for Fluorocurarine Chloride

Fluorocurarine chloride exhibits a unique dual pharmacological profile that distinguishes it from both clinical neuromuscular blockers and other curare alkaloids. Unlike pancuronium, rocuronium, or vecuronium, which are primarily designed for surgical muscle relaxation, fluorocurarine chloride demonstrates preferential ganglioblocking activity at lower doses (0.02–0.2 mg/kg) before neuromuscular blockade manifests at higher doses (2–3 mg/kg) . This dose-dependent functional bifurcation is absent in most synthetic neuromuscular blockers. Furthermore, within the calabash-curare alkaloid class, fluorocurarine chloride is monomeric, whereas C-curarine, C-dihydrotoxiferine, and C-calebassine are dimeric bisquaternary compounds [1]. This structural distinction translates to meaningful differences in molecular weight, receptor binding kinetics, and duration of action. Additionally, fluorocurarine chloride exhibits no activity on M-cholinergic or histaminergic receptors, unlike tubocurarine which is known to induce histamine release . Generic substitution therefore risks introducing unintended pharmacological effects, including altered selectivity ratios, prolonged neuromuscular blockade, or off-target receptor interactions.

Replacing with bisquaternary C-alkaloids (e.g., C-curarine I) may introduce NMJ paralysis as a confound, shifting the pharmacological profile away from ganglion-selective blockade.

Monomeric vs. dimeric quaternary architecture determines nAChR subtype selectivity; direct substitution can fail to replicate the intended ganglioplegic condition.

Short-acting profile of fluorocurarine chloride may not be matched by long-acting bisquaternary alternatives, altering experimental time-course interpretation.

• [1] DBpedia. Strychnos usambarensis alkaloid profile: C-fluorocurarine as monomeric alkaloid. View Source

Fluorocurarine Chloride Comparative Evidence

Ganglion-Blocking Potency vs. Arfonad

Fluorocurarine chloride demonstrates sympathetic ganglioblocking activity that is 6 times as potent as that of arfonad (trimethaphan camsylate), a clinically used ganglioblocking agent, when compared at equivalent dosing ranges . The compound selectively blocks sympathetic ganglia at doses of 0.02–0.2 mg/kg, with this potency differential established through direct comparison in the same experimental model .

Ganglion-Blocking Potency vs. Benchmark

Data to verify

6× greater potency than Arfonad in ganglia blockade assays

Supports ganglia-selective research fit; data from vendor summary

In vivo assay conditions not fully detailed; verify with primary literature

Evidence Dimension	Sympathetic ganglioblocking potency
Target Compound Data	0.02–0.2 mg/kg (effective dose range for selective sympathetic ganglioblockade)
Comparator Or Baseline	Arfonad (trimethaphan camsylate): equivalent activity requires 6× higher dose
Quantified Difference	6-fold greater potency (fluorocurarine chloride vs. arfonad)
Conditions	In vivo ganglioblocking assay

Why This Matters

For researchers investigating autonomic ganglionic transmission or developing hypotensive agents, fluorocurarine chloride provides a 6-fold potency advantage over arfonad, enabling lower dosing requirements and potentially reduced off-target effects in experimental systems.

Selectivity: Ganglion vs. NMJ Blockade

Fluorocurarine chloride is a monomeric quaternary ammonium alkaloid (C20H23ClN2O, MW 342.86) within the calabash-curare family, in contrast to dimeric bisquaternary curare alkaloids such as C-curarine (C40H44N4O2+, MW 596.8), C-dihydrotoxiferine, and C-calebassine [1]. This monomeric structure is associated with its short-acting pharmacological profile, whereas dimeric curare alkaloids are generally characterized as competitive neuromuscular blocking agents with longer duration of action [1].

Selectivity Margin: Ganglia vs. NMJ

Reported

~10×–150× selectivity margin (ganglia 0.02–0.2 mg/kg vs. NMJ 2–3 mg/kg); bisquaternary C-alkaloids show negligible ganglion selectivity

Defines unique procurement criterion; not achievable with bisquaternary analogs

Based on in vivo pharmacological characterization

Evidence Dimension	Molecular weight and quaternary ammonium multiplicity
Target Compound Data	Monomeric; MW 342.86; single quaternary ammonium
Comparator Or Baseline	C-curarine: dimeric; MW 596.8; bisquaternary ammonium
Quantified Difference	MW difference: 253.94 g/mol lower (fluorocurarine chloride); monomeric vs. dimeric scaffold
Conditions	Structural characterization

Why This Matters

The monomeric structure correlates with fluorocurarine chloride's designation as a short-acting agent, providing a procurement-relevant differentiation from dimeric curare alkaloids for applications requiring rapid onset and offset of ganglioblocking or neuromuscular effects.

• [1] DBpedia. Strychnos usambarensis alkaloid profile: C-fluorocurarine as monomeric alkaloid; C-curarine and C-dihydrotoxiferine as retuline-class dimeric alkaloids. View Source

Chemical Stability vs. Alcuronium

Fluorocurarine chloride exhibits a distinct dose-dependent functional profile: at lower doses (0.02–0.2 mg/kg), it selectively blocks sympathetic ganglia, whereas higher doses (2–3 mg/kg) are required to block neuromuscular conductivity via a non-depolarizing mechanism . The ratio between ganglioblocking and neuromuscular blocking doses is approximately 10–150 fold, providing a quantifiable window for selective ganglionic modulation without concomitant neuromuscular paralysis.

Structural Stability Context vs. Alcuronium

Context-dependent

Monomeric natural alkaloid vs. semi-synthetic dimer (alcuronium half-life 2–4 h); direct metabolic stability data for fluorocurarine not reported

Structural class defines divergent research paths, not therapeutic substitution

Metabolic lability inferred from monomer architecture; requires targeted studies

Evidence Dimension	Dose-dependent functional selectivity
Target Compound Data	Ganglioblockade: 0.02–0.2 mg/kg; Neuromuscular blockade: 2–3 mg/kg
Comparator Or Baseline	Selectivity ratio: ~10–150× between ganglionic and neuromuscular effects
Quantified Difference	Approximately 10–150× dose separation
Conditions	In vivo animal models

Why This Matters

This dose separation enables researchers to isolate sympathetic ganglioblocking effects from neuromuscular blockade, a capability not available with most synthetic neuromuscular blockers (e.g., pancuronium, rocuronium) that lack significant ganglioblocking activity at any dose.

Acute Toxicity and LD50 Data

Fluorocurarine chloride has been characterized as having no influence on M-cholinergic and histaminergic receptors . In contrast, tubocurarine, the prototypical curare alkaloid neuromuscular blocker, is well-documented to induce histamine release and produce ganglionic blockade with associated hypotension [1]. This receptor selectivity profile distinguishes fluorocurarine chloride from tubocurarine in terms of off-target cardiovascular and autonomic effects.

Acute Toxicity (LD50 Mouse)

Data to verify

IVN-MUS LD50: 4.6 mg/kg; SCU-MUS LD50: 102.5 mg/kg

Supports laboratory safe handling and in vivo dose-range selection

Comparator data for C-curarine I unavailable; vendor-provided acute values

Evidence Dimension	M-cholinergic and histaminergic receptor activity
Target Compound Data	No activity on M-cholinergic or histaminergic receptors
Comparator Or Baseline	Tubocurarine: documented histamine release and ganglionic blockade
Quantified Difference	Qualitative difference (presence vs. absence of off-target activity)
Conditions	Receptor profiling assays

Why This Matters

For experimental systems requiring ganglioblockade or neuromuscular blockade without confounding histaminergic or muscarinic effects, fluorocurarine chloride offers a cleaner pharmacological profile compared to tubocurarine, reducing experimental variability from off-target receptor engagement.

• [1] DrugBank. Tubocurarine: Pharmacology and mechanism of action. View Source

Fluorocurarine Chloride Research Applications

Sympathetic Ganglion Blockade Studies

Fluorocurarine chloride is ideally suited for in vivo studies requiring selective sympathetic ganglioblockade at doses of 0.02–0.2 mg/kg, offering 6-fold greater potency than arfonad . This application leverages the compound's preferential ganglioblocking activity at lower doses before neuromuscular blockade occurs at 2–3 mg/kg, enabling researchers to isolate sympathetic ganglionic effects in cardiovascular or autonomic experimental models .

nAChR Subtype Selectivity Controls

At higher doses (2–3 mg/kg), fluorocurarine chloride produces non-depolarizing neuromuscular blockade via competitive nicotinic receptor antagonism . The compound's monomeric structure confers a short-acting profile compared to dimeric curare alkaloids [1], making it appropriate for experimental protocols requiring rapid recovery of neuromuscular function. This application is particularly relevant for comparative studies examining structure-activity relationships among curare alkaloids.

Analytical Reference for Curarizing Alkaloids

Fluorocurarine chloride serves as the monomeric reference standard for the calabash-curare alkaloid family, contrasting with dimeric bisquaternary members including C-curarine, C-dihydrotoxiferine, and C-calebassine [1]. The molecular weight difference of 253.94 g/mol (fluorocurarine chloride MW 342.86 vs. C-curarine MW ~596.8) provides a quantifiable structural distinction that correlates with divergent pharmacokinetic and pharmacodynamic properties. This application supports medicinal chemistry efforts aimed at dissecting the structural determinants of curare alkaloid pharmacology [1].

Blood Pressure Modulation Studies

Fluorocurarine chloride lowers blood pressure without influencing M-cholinergic or histaminergic receptors . This receptor selectivity profile offers an advantage over tubocurarine, which is known to induce histamine release and produce confounding cardiovascular effects [2]. Researchers investigating ganglioblocker-mediated hypotension can utilize fluorocurarine chloride to avoid off-target histaminergic responses, thereby isolating the hemodynamic consequences of sympathetic ganglionic blockade.

Application

Selection Property

Validation Focus

Autonomic Ganglia nAChR Studies

Monomeric alkaloid with ganglion-blocking preference

Dose-response selectivity for ganglia over NMJ

nAChR Subtype Pharmacology

Differential ganglion vs. NMJ antagonism

Quantitative selectivity window verification

Chromatographic & SAR Reference

Well-characterized monoquaternary structure

Identity confirmation and purity specification alignment

Autonomic Cardiovascular Research

Reported sympathetic ganglioplegy with minimal off-target receptor interaction

Confirm reversible sympathetic interruption without parasympathetic blockade

• [1] DBpedia. Strychnos usambarensis alkaloid profile: C-fluorocurarine as monomeric alkaloid. View Source
• [2] DrugBank. Tubocurarine: Pharmacology and mechanism of action. View Source